Cas no 51000-52-3 (Vinyl Neodecanoate)

• Product Name: Vinyl Neodecanoate
• CAS No: 51000-52-3
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 374824
• PubChem ID: 162097
• Update Time: 2025-10-28

Vinyl Neodecanoate Chemical and Physical Properties

Names and Identifiers

• Vinyl 7,7-dimethyloctanoate
• Neodecanoic acid,ethenyl ester
• VINYL NEODECANOATE
• VINYL NEODECANOATE, MW 198.31
• NEODECANOIC ACID-ETHENYL ESTER
• Neodecanoicacid,vinylester
• Vinylneodecanoat
• vinylneodecanoate,mixtureofisomers
• EINECS 247-773-2
• 195321-14-3
• vinyl neo-decanoate
• DTXSID70274216
• Vinyl tert-decanoate
• W-109234
• AKOS022173224
• NS00007080
• ethenyl 7,7-dimethyloctanoate
• 26544-09-2
• MFCD00080695
• 51000-52-3
• SCHEMBL35756
• 17756-73-9
• tert-Decanoic acid, ethenyl ester
• Vinyl7,7-dimethyloctanoate
• KWP8CBN52U
• TVFJAZCVMOXQRK-UHFFFAOYSA-N
• Vinyl Neodecanoate

• Inchi： 1S/C12H22O2/c1-5-14-11(13)9-7-6-8-10-12(2,3)4/h5H,1,6-10H2,2-4H3
• InChI Key： TVFJAZCVMOXQRK-UHFFFAOYSA-N
• SMILES： O(C=C)C(CCCCCC(C)(C)C)=O

Computed Properties

• Exact Mass: 198.16200
• Monoisotopic Mass: 198.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: liquid
• Density: 0.882 g/mL at 25 °C(lit.)
• Boiling Point: 60-216 °C(lit.)
• Flash Point: 182 °F
• Refractive Index: n20/D 1.436(lit.)
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, zinc, copper, copper alloys.
• PSA: 26.30000
• LogP: 3.66970
• Solubility: Not available

Vinyl Neodecanoate Security Information

• Hazardous Material transportation number：UN 3082
• WGK Germany：2
• Hazard Category Code： 50/53
• Safety Instruction： S23; S24/25
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• Packing Group：III

Additional information on Vinyl Neodecanoate

Vinyl Neodecanoate: A Comprehensive Overview

Vinyl Neodecanoate, also known by its CAS number 51000-52-3, is a versatile organic compound that has garnered significant attention in various industrial and research domains. This compound, with the chemical formula C11H20O2, belongs to the class of esters and is widely used in applications ranging from polymer production to specialty chemicals. Its unique properties, including excellent solubility and reactivity, make it a valuable component in numerous chemical processes.

Recent advancements in the field of polymer chemistry have highlighted the role of Vinyl Neodecanoate as a key monomer in the synthesis of acrylic polymers. Researchers have demonstrated that incorporating this compound into polymer formulations enhances the resulting materials' thermal stability and mechanical strength. For instance, a study published in 2023 revealed that polymers synthesized with Vinyl Neodecanoate exhibited improved resistance to UV degradation compared to traditional acrylic polymers. This finding underscores its potential in applications requiring high durability under environmental stress.

In addition to its role in polymer chemistry, Vinyl Neodecanoate has found niche applications in the formulation of specialty coatings and adhesives. Its ability to form strong bonds with various substrates makes it an ideal candidate for industrial adhesives used in automotive and aerospace industries. A 2023 report by the International Adhesive Manufacturers Association highlighted the growing demand for Vinyl Neodecanoate-based adhesives due to their superior bonding properties and reduced curing times.

The synthesis of Vinyl Neodecanoate typically involves a two-step process: first, the production of neodecanol through oxidation of neododecane, followed by esterification with vinyl alcohol. Recent innovations in catalytic processes have optimized this synthesis pathway, leading to higher yields and reduced production costs. For example, researchers at the University of Chemical Technology developed a novel catalyst system that increased the conversion rate of neododecane to neodecanol by over 15%, significantly enhancing the overall efficiency of the process.

Beyond its industrial applications, Vinyl Neodecanoate has also been explored for its potential in biotechnological applications. Studies have shown that this compound can serve as a precursor for bio-based polymers, offering a sustainable alternative to petroleum-derived materials. A 2023 paper published in Bioresource Technology demonstrated that bio-based polymers synthesized using Vinyl Neodecanoate exhibited comparable mechanical properties to conventional polymers while having a lower carbon footprint.

The environmental impact of Vinyl Neodecanoate has been a topic of recent research interest. While it is generally considered non-toxic under normal handling conditions, studies have examined its biodegradability and potential ecological effects. A 2023 lifecycle assessment conducted by the European Chemical Society indicated that proper waste management practices can significantly mitigate any adverse environmental impacts associated with its use.

In conclusion, Vinyl Neodecanoate (CAS No 51000-52-3) stands as a pivotal compound in modern chemistry, offering diverse applications across industries. Its role as a key monomer in polymer synthesis, coupled with advancements in its production processes and biotechnological applications, positions it as an essential material for future innovations. As research continues to uncover new potentials for this compound, its significance in both industrial and academic spheres is expected to grow further.